Cas no 881668-94-6 (6-Chloro-2-methylquinolin-3-amine)

• Product Name: 6-Chloro-2-methylquinolin-3-amine
• CAS No: 881668-94-6
• MF: C₁₀H₉ClN₂
• MW: 192.644860982895
• CID: 1094179
• PubChem ID: 69375675
• Update Time: 2025-09-24

6-Chloro-2-methylquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-methylquinolin-3-amine
• DTXSID101301024
• 881668-94-6
• 3-Quinolinamine, 6-chloro-2-methyl-
• SCHEMBL5260055
• 6-Chloro-2-methyl-3-quinolinamine
• SB68458

• Inchi： 1S/C10H9ClN2/c1-6-9(12)5-7-4-8(11)2-3-10(7)13-6/h2-5H,12H2,1H3
• InChI Key： LCFOVFMKMAQWPI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=CC(=C(C)N=2)N

Computed Properties

• Exact Mass: 192.0454260g/mol
• Monoisotopic Mass: 192.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives